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Disclaimer: This technical guide summarizes the initial toxicity screening data available for

extracts of Pterocarpus marsupium, the botanical source of Marsupsin. As of the latest

literature review, no dedicated toxicity studies on the isolated compound Marsupsin were

identified. The data presented herein, derived from studies on aqueous and other extracts of

Pterocarpus marsupium heartwood, serves as a preliminary surrogate for assessing the

toxicological profile of Marsupsin. Researchers and drug development professionals are

advised to conduct specific toxicity evaluations on the purified compound.

Executive Summary
This document provides a comprehensive overview of the initial toxicity assessment of extracts

from Pterocarpus marsupium, the plant from which the bioactive compound Marsupsin is

derived. The available data from acute oral toxicity and genotoxicity studies indicate a low

toxicity profile for these extracts. This guide presents key quantitative data in structured tables,

details the experimental methodologies employed in the cited studies, and provides

visualizations of the experimental workflows. The information is intended for researchers,

scientists, and drug development professionals engaged in the evaluation of Marsupsin for its

therapeutic potential.

Acute Oral Toxicity
Acute oral toxicity studies are fundamental in the preliminary safety evaluation of a new

chemical entity. Multiple studies have been conducted on aqueous and other extracts of
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Pterocarpus marsupium heartwood to determine the median lethal dose (LD50) and observe

any signs of toxicity.

Quantitative Data Summary
The following table summarizes the key findings from acute oral toxicity studies on Pterocarpus

marsupium extracts.
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Test
Substanc
e

Animal
Model

Doses
Administ
ered
(mg/kg,
p.o.)

Observati
on Period

LD50
(mg/kg)

Key
Observati
ons

Referenc
e

Aqueous

Extract of

P.

marsupium

Heartwood

Albino Rats
1000,

2000, 5000
14 days >5000

No

mortality or

toxic

symptoms

observed.

Significant

dose-

dependent

change in

weight gain

compared

to the

control

group.

[1][2]

Petroleum

Ether,

Chloroform

, Alcohol,

and Water

Extracts of

P.

marsupium

Heartwood

Albino

Wistar

Female

Rats

Up to 2000 24 hours 2000

No

mortality or

behavioral

changes

up to 2000

mg/kg. At

2000

mg/kg,

50%

mortality

was

observed

within 24

hours.

[3]

Experimental Protocol: Acute Oral Toxicity (OECD 423)
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The acute oral toxicity studies on the aqueous extract of P. marsupium heartwood were

conducted following the OECD Guideline 423.[1]

Test Animals: Albino rats (250–270 g) were used for the study.[1] The animals were housed in

individual polypropylene cages under standard laboratory conditions (23°C ± 2°C, 12-hour

light-dark cycle) with free access to food and water.[1]

Experimental Groups: The animals were divided into four groups (n=6 per group):

Group 1 (Control): Received 2 ml of distilled water orally.[2]

Group 2: Received a single oral dose of 1000 mg/kg of the aqueous extract.[2]

Group 3: Received a single oral dose of 2000 mg/kg of the aqueous extract.[2]

Group 4: Received a single oral dose of 5000 mg/kg of the aqueous extract.[2]

Procedure:

The aqueous extract was administered orally to the respective groups using an oral gavage

tube.[1]

Animals were continuously observed for behavioral changes and signs of toxicity for the first

30 minutes post-administration, intermittently for the next 48 hours, and then once daily for

14 days.[1][2]

Body weight of the animals was recorded periodically throughout the study.[1][2]

Observations:

Mortality: No mortality was observed in any of the groups treated with the aqueous extract up

to a dose of 5000 mg/kg.[1][2]

Clinical Signs: No toxic symptoms were exhibited by the animals.[1][2]

Body Weight: A significant (P < 0.05) dose-dependent decrease in weight gain was observed

in rats treated with the plant extract compared to the control group.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.njppp.com/index.php?mno=137399
https://www.njppp.com/index.php?fulltxt=137399&fulltxtj=28&fulltxtp=28-1635842280.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Acute Oral Toxicity Study
Caption: Workflow for the acute oral toxicity study of Pterocarpus marsupium extract.

Genotoxicity Assessment
Genotoxicity assays are performed to detect direct or indirect DNA damage, which can lead to

mutations and potentially cancer. A study on an extract of Pterocarpus marsupium was

conducted to evaluate its genotoxic potential.

Summary of Findings
A study was undertaken to evaluate the genotoxicity of a Pterocarpus marsupium extract using

both somatic and germ cells. The results from this study demonstrated that the extract by itself

is not genotoxic.[4]

Experimental Protocol: Genotoxicity Assessment
(General)
While the specific details of the genotoxicity assays for the Pterocarpus marsupium extract

were not fully described in the available literature, a general methodology for such

assessments often involves in vivo or in vitro tests like the micronucleus assay or the comet

assay.

In Vivo Micronucleus Test (General Protocol): This test is widely used to screen for

chromosome-breaking effects.[4]

Test System: Typically conducted in small mammals, such as mice or rats.

Administration: The test substance is administered, often sub-acutely.

Sample Collection: Bone marrow smears are prepared.

Analysis: The smears are analyzed for the presence of micronuclei, which are small nuclei

that form around chromosome fragments or whole chromosomes that were not incorporated

into the main nucleus during cell division. An increase in the frequency of micronucleated

cells indicates a genotoxic effect.
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Logical Workflow for Genotoxicity Screening
Caption: A logical workflow for the genotoxicity screening of a test substance.

Conclusion
The initial toxicity screening of extracts from Pterocarpus marsupium, the natural source of

Marsupsin, suggests a favorable safety profile. The aqueous extract exhibits a low acute oral

toxicity, with an LD50 greater than 5000 mg/kg in rats.[1][2] Furthermore, preliminary

genotoxicity assessment of a Pterocarpus marsupium extract indicated no genotoxic effects.[4]

It is important to reiterate that these findings are based on extracts and not the isolated

Marsupsin. Therefore, dedicated toxicity studies on the purified Marsupsin compound are

imperative to definitively establish its safety profile for any potential clinical application. Future

studies should include sub-chronic and chronic toxicity evaluations, as well as a

comprehensive battery of safety pharmacology and genotoxicity tests on the isolated

Marsupsin.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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